Cas no 73470-71-0 (Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl-)

73470-71-0 structure
Product name:Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl-
Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl-
- 2-(1-chloroethyl)-4,4-dimethyl-5H-1,3-oxazole
- 73470-71-0
- DTXSID80444620
- SCHEMBL10690602
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- Inchi: InChI=1S/C7H12ClNO/c1-5(8)6-9-7(2,3)4-10-6/h5H,4H2,1-3H3
- InChI Key: HOTBIGCBNLWORX-UHFFFAOYSA-N
- SMILES: CC(C1=NC(CO1)(C)C)Cl
Computed Properties
- Exact Mass: 161.0607417g/mol
- Monoisotopic Mass: 161.0607417g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.6Ų
- XLogP3: 1.4
Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl- Related Literature
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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